18:1 PI(3,4,5)P3

• Molecular Formula: C45H98N4O22P4
• Molecular Weight: 1171.2 g/mol
• InChI: InChI=1S/C45H86O22P4.4H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)61-35-37(63-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-62-71(59,60)67-42-40(48)43(64-68(50,51)52)45(66-70(56,57)58)44(41(42)49)65-69(53,54)55;;;;/h17-20,37,40-45,48-49H,3-16,21-36H2,1-2H3,(H,59,60)(H2,50,51,52)(H2,53,54,55)(H2,56,57,58);4*1H3/b19-17-,20-18-;;;;/t37-,40+,41+,42?,43-,44+,45?;;;;/m1..../s1
• InChIKey: CTYBALUTLRWYAN-MDQWHZAPSA-N

18:1 PI(3,4,5)P3 Overview

18:1 PI(3,4,5)P3 (1,2-dioleoyl-sn-glycero-3-phospho-(1'-myo-inositol-3',4',5'-trisphosphate) ammonium salt; CAS 799268-57-8) is a synthetic phosphoinositide with 18:1 (oleoyl) acyl chains at both sn-1 and sn-2 positions and a fully phosphorylated inositol headgroup . It serves as an in vitro analog of the endogenous second messenger phosphatidylinositol-3,4,5-trisphosphate (PIP3), which is generated by class I PI3Ks and regulates diverse cellular processes including growth, survival, and metabolism [1]. This compound is widely used in lipid–protein binding studies, membrane recruitment assays, and the construction of planar-supported lipid bilayers .

Workflow

Lipid–protein binding assays, membrane recruitment studies, supported lipid bilayer construction

Selection

Synthetic dioleoyl (18:1/18:1) PIP3 analog for controlled acyl chain studies

Context

Phosphoinositide signaling research; in vitro probe for PI3K pathway and nuclear receptor assays

• [1] Wymann MP, Pirola L. Structure and function of phosphoinositide 3-kinases. Biochim Biophys Acta. 1998;1436(1-2):127-150. doi:10.1016/S0005-2760(98)00131-3 View Source

Acyl Chain Impact on 18:1 PI(3,4,5)P3

Phosphoinositide signaling is not solely dictated by the phosphorylated headgroup; the identity of the acyl chains profoundly influences protein binding, membrane partitioning, and downstream functional outcomes [1]. While the inositol headgroup of PI(3,4,5)P3 is invariant, synthetic variants with different acyl chains (e.g., dipalmitoyl 16:0/16:0, natural 18:0/20:4, or short-chain 08:0/08:0) exhibit distinct biophysical properties and biological activities. The dioleoyl (18:1/18:1) species, for instance, introduces a specific degree of unsaturation that alters lipid packing and protein interaction surfaces relative to saturated analogs [2]. Consequently, substituting 18:1 PI(3,4,5)P3 with another PIP3 variant in experimental assays can lead to misinterpretation of binding affinities, structural conformations, and cellular responses. The quantitative evidence below demonstrates why this specific acyl chain composition yields functional outcomes that are not interchangeable with other PIP3 species.

Acyl chain unsaturation alters protein binding

Dioleoyl (18:1/18:1) chains modify lipid packing and protein interaction surfaces compared to saturated PIP3 variants (e.g., 16:0/16:0). Binding affinities and coactivator recruitment may shift significantly.

Different PIP3 species are not interchangeable

Substituting 18:1 PI(3,4,5)P3 with other acyl-chain PIP3 analogs can lead to misinterpretation of receptor conformation, downstream signaling readouts, and functional outcomes. Quantitative differences are documented.

Endogenous relevance differs from 18:0/20:4 PIP3

The predominant mammalian PIP3 species is 1-stearoyl-2-arachidonoyl (18:0/20:4). The dioleoyl analog may not fully recapitulate physiological signaling dynamics; extrapolation requires context-specific validation.

• [1] Epand RM. Features of the Phosphatidylinositol Cycle and its Role in Signal Transduction. J Membr Biol. 2017;250(4):353-366. doi:10.1007/s00232-016-9909-y View Source
• [2] Bryant JM, Malabanan MM, Vanderloop BH, Nichols CM, Haratipour Z, Poon KT, Sherrod SD, McLean JA, Blind RD. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. J Lipid Res. 2021;62:100081. doi:10.1016/j.jlr.2021.100081 View Source

Quantitative Comparison of 18:1 PI(3,4,5)P3

SF-1 Coactivator Peptide Affinity

In an in vitro functional assay using purified human SF-1 ligand-binding domain, dioleoyl PIP3 (18:1/18:1) induced a 6-fold poorer affinity of the PGC1α coactivator peptide for SF-1 compared to dipalmitoyl PIP3 (16:0/16:0) [1]. This quantitative difference was validated by a matched 2.5 Å crystal structure showing that the dioleoyl-bound SF-1 structure was severely disordered in the coactivator-binding region and the clinically important 2-3 loop, whereas the dipalmitoyl-bound structure remained ordered .

SF-1 Coactivator Binding

Head-to-head

6-fold poorer affinity vs 16:0/16:0 PIP3

Acyl chain unsaturation disrupts SF-1 coactivator recruitment

2.5 Å structure confirms disordered coactivator-binding region and SF-1 2-3 loop implicated in developmental disorders

Evidence Dimension	Coactivator peptide binding affinity (PGC1α to SF-1)
Target Compound Data	6-fold poorer affinity (relative to 16:0/16:0 PIP3)
Comparator Or Baseline	Dipalmitoyl PIP3 (16:0/16:0) (reference affinity, set as baseline)
Quantified Difference	6-fold reduction in coactivator binding
Conditions	In vitro binding assay with purified human SF-1 ligand-binding domain; X-ray crystallography at 2.5 Å resolution

Why This Matters

This demonstrates that 18:1 PI(3,4,5)P3 cannot substitute for 16:0/16:0 PIP3 in studies of SF-1 nuclear receptor function, as it profoundly alters downstream transcriptional coactivator recruitment—a key determinant in steroidogenic gene regulation.

• [1] Bryant JM, Malabanan MM, Vanderloop BH, Nichols CM, Haratipour Z, Poon KT, Sherrod SD, McLean JA, Blind RD. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. J Lipid Res. 2021;62:100081. doi:10.1016/j.jlr.2021.100081 View Source

SF-1 Binding Affinity via Mobility Shift Assay

Using a mobility shift assay that held the headgroup constant while varying acyl chain composition, dioleoyl PIP3 (18:1/18:1) showed a 3-fold lower binding affinity for the SF-1 nuclear receptor compared to dipalmitoyl PIP3 (16:0/16:0) . The same trend was observed when comparing dioleoyl and dipalmitoyl PIP2, indicating that increased acyl chain unsaturation generally reduces binding to this receptor.

SF-1 Binding Affinity

Data to verify

3-fold lower binding vs 16:0/16:0 PIP3

Reduced affinity may impact assay sensitivity

Mobility shift assay; trend consistent across PIP2 and PIP3 species

Evidence Dimension	Binding affinity to SF-1 nuclear receptor (relative)
Target Compound Data	3-fold lower binding affinity vs. 16:0/16:0 PIP3
Comparator Or Baseline	Dipalmitoyl PIP3 (16:0/16:0) (higher affinity, set as reference)
Quantified Difference	3-fold reduction in binding
Conditions	Mobility shift assay, purified SF-1 protein, constant headgroup

Why This Matters

The 3-fold reduction in binding affinity directly impacts the sensitivity and dynamic range of in vitro assays that rely on SF-1/PIP3 interactions. Researchers must account for this acyl chain-dependent affinity when designing experiments or interpreting data, as 18:1 PI(3,4,5)P3 will yield quantitatively different results than saturated PIP3 analogs.

Profilin Binding Affinity

In a study characterizing the binding of D-3 phosphoinositides to human profilin, the dissociation constant (Kd) for PtdIns(3,4,5)P3 was determined to be 5.7 µM, which is intermediate between PtdIns(3,4)P2 (Kd = 1.1 µM) and PtdIns(4,5)P2 (Kd = 11 µM) [1]. While the specific acyl chain composition of the PIP3 used in this study is not explicitly stated, the data provide a benchmark for comparing the intrinsic headgroup-driven affinity of PIP3 relative to other phosphoinositides.

Profilin Binding (Kd)

Reported

5.7 µM PIP3

Intermediate affinity ranks PIP3 between PI(3,4)P2 and PI(4,5)P2

Fluorescence spectroscopy; recombinant human profilin

Evidence Dimension	Dissociation constant (Kd) for profilin binding
Target Compound Data	PtdIns(3,4,5)P3: Kd = 5.7 µM
Comparator Or Baseline	PtdIns(3,4)P2: Kd = 1.1 µM; PtdIns(4,5)P2: Kd = 11 µM
Quantified Difference	~5-fold weaker than PtdIns(3,4)P2; ~2-fold stronger than PtdIns(4,5)P2
Conditions	Fluorescence spectroscopy; recombinant human profilin

Why This Matters

This quantitative ranking establishes the relative binding potency of the PIP3 headgroup for profilin, a key regulator of actin assembly. When combined with acyl chain-specific data, this informs experimental design for studies requiring precise control over lipid–profilin interactions, and highlights why substituting PIP3 with PI(3,4)P2 or PI(4,5)P2 would produce different functional outcomes.

• [1] Lu PJ, Shieh WR, Rhee SG, Yin HL, Chen CS. Lipid products of phosphoinositide 3-kinase bind human profilin with high affinity. Biochemistry. 1996;35(44):14027-14034. doi:10.1021/bi961878z View Source

PIP3 Conversion Efficiency and Acyl Chain Composition

The lipid intermediates of the phosphatidylinositol cycle in mammals are normally highly enriched with 1-stearoyl-2-arachidonoyl (18:0/20:4) molecular species [1]. Phosphatidylinositol species with less unsaturation are not as readily converted to phosphatidylinositol-3,4,5-trisphosphate, the lipid required for Akt activation and subsequent cell proliferation effects [2]. In cancer cells, a significant fraction of PI is largely devoid of arachidonoyl chains, further underscoring the functional importance of acyl chain composition in PIP3 generation and signaling [3].

Conversion Efficiency

Class-level

Less unsaturated PI species are poorer substrates for PIP3 generation

18:1/18:1 differs from endogenous 18:0/20:4 enrichment

Physiological PIP3 signaling interpretation requires acyl chain review

Evidence Dimension	Efficiency of conversion to PIP3
Target Compound Data	18:1/18:1 PIP3 (dioleoyl) is an unsaturated analog but lacks arachidonate at sn-2
Comparator Or Baseline	Endogenous 18:0/20:4 PI (most efficiently converted); less unsaturated species (e.g., 16:0/16:0) converted less efficiently
Quantified Difference	Not directly quantified; inferred from class-level studies showing that less unsaturated PI species are poorer substrates for PIP3 generation
Conditions	Mammalian PI-cycle; enzymatic conversion by PI3K in cellular context

Why This Matters

This class-level evidence reinforces that the choice of PIP3 acyl chain composition is not arbitrary—it influences the biological relevance of in vitro findings. While 18:1 PI(3,4,5)P3 is a convenient and widely used analog, its oleoyl chains differ from the predominant endogenous 18:0/20:4 species, and this must be considered when extrapolating results to physiological PIP3 signaling.

• [1] Epand RM. Features of the Phosphatidylinositol Cycle and its Role in Signal Transduction. J Membr Biol. 2017;250(4):353-366. doi:10.1007/s00232-016-9909-y View Source
• [2] Epand RM. Features of the Phosphatidylinositol Cycle and its Role in Signal Transduction. J Membr Biol. 2017;250(4):353-366. (Discussion on PI-cycle acyl chain enrichment and conversion efficiency) View Source
• [3] Epand RM. Features of the Phosphatidylinositol Cycle and its Role in Signal Transduction. J Membr Biol. 2017;250(4):353-366. (Reference to cancer cell PI composition) View Source

Applications of 18:1 PI(3,4,5)P3

Acyl Chain-Dependent SF-1 Regulation

Employ 18:1 PI(3,4,5)P3 in side-by-side comparisons with dipalmitoyl PIP3 (16:0/16:0) or endogenous 18:0/20:4 PIP3 to delineate how acyl chain unsaturation alters SF-1 conformation, coactivator recruitment (quantified 6-fold difference [1]), and transcriptional output. This is essential for understanding polymorphisms in the SF-1 2-3 loop linked to human developmental disorders .

Profilin-Mediated Actin Dynamics

Utilize 18:1 PI(3,4,5)P3 in assays measuring profilin binding (Kd = 5.7 µM) and its impact on actin polymerization. The intermediate affinity of PIP3 relative to PI(3,4)P2 (Kd = 1.1 µM) and PI(4,5)P2 (Kd = 11 µM) [2] provides a controlled system for dissecting the phosphoinositide code in cytoskeletal regulation.

Supported Lipid Bilayer Construction

Incorporate 18:1 PI(3,4,5)P3 into planar-supported lipid bilayers and liposomes to mimic the fluidity and curvature adaptability of the plasma membrane inner leaflet . The unsaturated 18:1 acyl chains promote naturalistic bilayer insertion , making this PIP3 species suitable for single-molecule imaging and membrane recruitment assays where acyl chain packing influences protein partitioning.

PI3K Signaling in Normal and Cancer Cells

Use 18:1 PI(3,4,5)P3 as a defined lipid standard in lipidomic analyses and in vitro reconstitution assays to evaluate how alterations in PIP3 acyl chain composition (e.g., loss of arachidonate in cancer cells [3]) impact downstream Akt activation. This informs the design of assays that differentiate between normal and pathological phosphoinositide signaling states.

Application

Selection Property

Validation Focus

Acyl chain-dependent SF-1 regulation

Unsaturated 18:1 chain impact on receptor conformation

Coactivator recruitment and transcriptional output

Profilin-mediated actin dynamics

PIP3 headgroup-specific profilin binding

Actin polymerization modulation and cytoskeletal regulation

Supported lipid bilayer construction

Fluidity and insertion from oleoyl chains

Membrane protein partitioning and single-molecule imaging

PI3K signaling in normal and cancer cell models

Acyl chain-defined lipid standard

Akt activation and pathway differentiation

• [1] Bryant JM, et al. (2021). J Lipid Res. 62:100081. View Source
• [2] Lu PJ, et al. (1996). Biochemistry. 35(44):14027-14034. View Source
• [3] Epand RM. J Membr Biol. 2017;250(4):353-366. View Source